(3-Amino-4,5,6-trimethylthieno[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone

• IUPAC Name: (3-amino-4,5,6-trimethylthieno[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C17H15ClN2OS/c1-8-9(2)13-14(19)16(22-17(13)20-10(8)3)15(21)11-4-6-12(18)7-5-11/h4-7H,19H2,1-3H3
• InChI Key: DQSXVKUEGGJUIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N=C1C)SC(=C2N)C(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol

Description

(3-Amino-4,5,6-trimethylthieno[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone, also known as TAK-659, is a small molecule inhibitor that targets Bruton’s tyrosine kinase (BTK). BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL).

Scientific Research Applications

Anticancer and Antimicrobial Applications

• The synthesis and molecular docking study of heterocyclic compounds, including those with structural elements similar to the compound , have shown significant anticancer and antimicrobial activities. These studies suggest that such compounds can be potential candidates for overcoming microbe resistance to pharmaceutical drugs and targeting cancer cell lines (Katariya, Vennapu, & Shah, 2021).

Spectroscopic Properties and Molecular Docking

• Research on the electronic absorption, excitation, and fluorescence properties of similar compounds has provided insights into their spectroscopic characteristics in various solvents. These findings are crucial for their potential applications in molecular imaging and sensing technologies. Theoretical studies complement these experimental observations by elucidating the structural factors that influence these properties (Al-Ansari, 2016).

Structural and Environmental Effects

• Studies on the effects of structure and environment on similar compounds have revealed how intramolecular interactions and solvent polarity affect their spectroscopic properties. Such insights are valuable for designing compounds with tailored optical properties for specific applications (Al-Ansari, 2016).

Molecular Structure Analysis

• The molecular structure analysis of related compounds has contributed to a better understanding of their chemical behavior and interactions. X-ray diffraction studies, for example, provide detailed information about the molecular geometry and intramolecular hydrogen bonding, which are essential for predicting the reactivity and stability of these compounds (Lakshminarayana et al., 2009).